Cas no 40964-56-5 (4-Bromo-1H-1,2,3-triazole)

4-Bromo-1H-1,2,3-triazole is a heterocyclic compound featuring a bromine-substituted triazole core, widely utilized in organic synthesis and pharmaceutical research. Its reactive bromine moiety enables efficient functionalization through cross-coupling reactions, such as Suzuki or Sonogashira couplings, making it a valuable intermediate for constructing complex molecular architectures. The triazole scaffold contributes to its stability and compatibility with diverse reaction conditions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its high purity and well-defined reactivity profile ensure reproducibility in synthetic applications. Suitable for use under inert conditions, it is typically handled as a solid with standard laboratory precautions.

4-Bromo-1H-1,2,3-triazole structure

Product Name:4-Bromo-1H-1,2,3-triazole

CAS No:40964-56-5

MF:C₂H₂BrN₃

MW:147.961378574371

MDL:MFCD10696349

CID:1005715

PubChem ID:18425880

Update Time:2025-05-27

4-Bromo-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1H-1,2,3-triazole
- 4-bromo-2H-triazole
- 4-bromo-1,2,3-triazole
- AB57114
- CTK8E4846
- PubChem18352
- SureCN1232284
- SureCN792270
- 5-Bromo-1H-1,2,3-triazole
- 4-Bromo-2H-1,2,3-triazole
- bromotriazole
- 5-bromotriazole
- 4-bromo-triazole
- 4-?bromo-?2H-?1,?2,?3-?triazole
- XNUQYVZLPNJLES-UHFFFAOYSA-N
- 1H-1,2,3-Triazole, 4-bromo-
- BC004354
- DB-070115
- CS-0038639
- AKOS023402612
- D83972
- MFCD28969562
- MFCD10696349
- SCHEMBL11027413
- AKOS025394679
- CS-0200244
- 40964-56-5
- DTXSID40593663
- SY124531
- AKOS006303381
- SCHEMBL792270
- 1988796-00-4
- 1643543-43-4
- AS-39602
- EN300-197859
- 4-Bromo-1H-1,2,3-triazole
- MDL： MFCD10696349
- Inchi： 1S/C2H2BrN3/c3-2-1-4-6-5-2/h1H,(H,4,5,6)
- InChI Key： XNUQYVZLPNJLES-UHFFFAOYSA-N
- SMILES： BrC1C=NNN=1

Computed Properties

Exact Mass: 146.94321g/mol
Monoisotopic Mass: 146.94321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 48.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 0.6

Experimental Properties

Density: 2.102
Boiling Point: 279 ºC
Flash Point: 122 ºC

4-Bromo-1H-1,2,3-triazole Pricemore >>

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ChemScence	CS-0038639-100mg	5-Bromo-1H-1,2,3-triazole	40964-56-5	99.86%	100mg	$77.0	2022-04-27
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